Cyclohexyl 7-[4-(dimethylamino)phenyl]-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: cyclohexyl 7-[4-(dimethylamino)phenyl]-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H26N6O2/c1-13-17(19(27)28-16-7-5-4-6-8-16)18(26-20(21-13)22-23-24-26)14-9-11-15(12-10-14)25(2)3/h9-12,16,18H,4-8H2,1-3H3,(H,21,22,24)
• InChI Key: QTGCYSDGVCZQMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=CC=C(C=C3)N(C)C)C(=O)OC4CCCCC4

Description

Cyclohexyl 7-[4-(dimethylamino)phenyl]-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate: is a complex organic compound with a unique structure.

• Its systematic name indicates its cyclohexyl substituent, dimethylamino phenyl group, and the fused tetrazolo-pyrimidine ring system.
• This compound may have applications in various fields due to its intriguing structure and potential biological activity.

Preparation Methods

• One approach could involve a multistep synthesis, starting from commercially available precursors. For example, a key step might be the construction of the tetrazolo-pyrimidine ring system.

Reaction Conditions: These would depend on the specific synthetic strategy employed.

Industrial Production: Unfortunately, information on large-scale industrial production methods is scarce.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Hypothetically, it could react with oxidants (e.g., peroxides), reducing agents (e.g., hydrides), and nucleophiles (e.g., Grignard reagents).

Major Products: These would vary based on the reaction type. For instance, oxidation might yield carboxylic acid derivatives, while reduction could lead to the corresponding amines.

Scientific Research Applications

Chemistry: Researchers might explore its reactivity, stability, and potential as a building block for novel compounds.

Biology and Medicine: Investigate its interactions with biological targets (e.g., enzymes, receptors) and assess its pharmacological properties.

Mechanism of Action

• Unfortunately, specific details regarding its mechanism of action are not readily available.
• To uncover this, experimental studies would be necessary, including binding assays, cellular assays, and structural analyses.

Comparison with Similar Compounds

Uniqueness: The fused tetrazolo-pyrimidine ring system sets this compound apart.

Similar Compounds: While I don’t have direct information on similar compounds, we can explore related structures, such as other tetrazolo-pyrimidines or phenyl-substituted heterocycles.

Remember that this compound’s detailed investigation would require further research and experimental work